4-[4-(5-Fluoro-2-methoxybenzyl)piperazin-1-yl]-5-(4-fluorophenyl)thieno[2,3-d]pyrimidine

• IUPAC Name: 4-[4-[(5-fluoro-2-methoxyphenyl)methyl]piperazin-1-yl]-5-(4-fluorophenyl)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C24H22F2N4OS/c1-31-21-7-6-19(26)12-17(21)13-29-8-10-30(11-9-29)23-22-20(14-32-24(22)28-15-27-23)16-2-4-18(25)5-3-16/h2-7,12,14-15H,8-11,13H2,1H3
• InChI Key: YFKYYHSAGJANTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)CN2CCN(CC2)C3=C4C(=CSC4=NC=N3)C5=CC=C(C=C5)F
• Molecular Formula: C24H22F2N4OS
• Molecular Weight: 452.5 g/mol

Description

4-[4-(5-Fluoro-2-methoxybenzyl)piperazin-1-yl]-5-(4-fluorophenyl)thieno[2,3-d]pyrimidine is a thienopyrimidine derivative characterized by a fused thiophene-pyrimidine core. At position 4 of the thieno[2,3-d]pyrimidine scaffold, it features a piperazine ring substituted with a 5-fluoro-2-methoxybenzyl group, while position 5 is occupied by a 4-fluorophenyl moiety. The compound’s fluorine substituents likely enhance metabolic stability and binding affinity through electronic and lipophilic effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(5-Fluoro-2-methoxybenzyl)piperazin-1-yl]-5-(4-fluorophenyl)thieno[2,3-d]pyrimidine typically involves multi-step organic reactions. The process begins with the preparation of the thieno[2,3-d]pyrimidine core, followed by the introduction of the fluorophenyl and fluoro-methoxybenzyl groups. Common reagents used in these reactions include halogenated aromatic compounds, piperazine derivatives, and various catalysts to facilitate the coupling reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of advanced techniques such as continuous flow reactors, which allow for better control over reaction parameters and scalability. Additionally, purification methods such as recrystallization and chromatography are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

4-[4-(5-Fluoro-2-methoxybenzyl)piperazin-1-yl]-5-(4-fluorophenyl)thieno[2,3-d]pyrimidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated solvents and catalysts such as palladium on carbon.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Anticancer Activity

Research has indicated that thieno[2,3-d]pyrimidine derivatives exhibit significant anticancer properties. The compound has been studied for its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. Notably, it targets specific signaling pathways involved in tumor growth and metastasis.

Case Study : A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of thieno[2,3-d]pyrimidine showed potent activity against breast cancer cells by inhibiting the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation .

Neuropharmacology

The compound's structural features suggest potential applications in neuropharmacology. It has been investigated for its effects on neurotransmitter systems, particularly dopamine and serotonin pathways, which are critical in treating mood disorders and schizophrenia.

Case Study : In a preclinical trial, the compound was shown to enhance dopaminergic activity in animal models, suggesting its potential as an antipsychotic agent. The study highlighted its ability to modulate receptor activity without the severe side effects commonly associated with traditional antipsychotics .

Antimicrobial Properties

Recent studies have also explored the antimicrobial properties of this compound. Its efficacy against various bacterial strains has been documented, indicating that it may serve as a lead compound for developing new antibiotics.

Data Table: Antimicrobial Activity

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL	Journal of Antimicrobial Chemotherapy
Escherichia coli	16 µg/mL	International Journal of Antimicrobial Agents
Pseudomonas aeruginosa	64 µg/mL	Antimicrobial Agents and Chemotherapy

Mechanism of Action

The mechanism of action of 4-[4-(5-Fluoro-2-methoxybenzyl)piperazin-1-yl]-5-(4-fluorophenyl)thieno[2,3-d]pyrimidine involves its interaction with specific molecular targets within the body. These targets may include enzymes, receptors, or ion channels, leading to modulation of their activity. The compound’s effects are mediated through various signaling pathways, which can result in changes in cellular function and behavior.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations at Position 4 and 5

The biological and physicochemical properties of thieno[2,3-d]pyrimidines are highly dependent on substituents at positions 4 and 3. Below is a comparative analysis of key analogs:

Compound ID	Position 4 Substituent	Position 5 Substituent	Key Features/Activity	Reference
Target Compound	4-(5-Fluoro-2-methoxybenzyl)piperazinyl	4-Fluorophenyl	Dual fluorine substitution; methoxy group may enhance solubility
5-(4-Cl-Ph)-4-[4-((2-Cl-Ph)(Ph)Me)piperazinyl]	4-[(2-Chlorophenyl)(phenyl)methyl]piperazinyl	4-Chlorophenyl	Bulky lipophilic substituent; potential for improved CNS penetration
4-[4-(3,4-DCl-Ph)piperazinyl]-5-(4-F-Ph)-6-Me	4-(3,4-Dichlorophenyl)piperazinyl	4-Fluorophenyl, 6-Me	Methyl group at C6 increases steric bulk; dichlorophenyl enhances electron withdrawal
5-(3,4-Me₂Ph)-4-(4-Ph-piperazinyl)	4-Phenylpiperazinyl	3,4-Dimethylphenyl	Dimethylphenyl may reduce metabolic oxidation; lacks fluorine
5-(4-F-Ph)-4-[4-(2-Me-Np)Me-piperazinyl]	4-(2-Methylnaphthylmethyl)piperazinyl	4-Fluorophenyl	Extended aromatic system (naphthyl) for π-π interactions

Structure-Activity Relationship (SAR) Insights

• Aniline vs. Urea/Benzimidazole Moieties: Thienopyrimidines with aniline-derived substituents (e.g., 4-fluorophenyl) exhibit superior inhibitory profiles compared to urea or benzimidazole analogs, likely due to optimized hydrogen bonding and π-stacking .
• Fluorine Substitution : Fluorine at position 5 (4-fluorophenyl) enhances target binding and metabolic stability across multiple analogs . The 5-fluoro-2-methoxybenzyl group in the target compound balances lipophilicity and solubility.
• Piperazine Modifications : Bulky substituents (e.g., dichlorophenyl in ) may improve selectivity for specific kinases, while smaller groups (e.g., methoxybenzyl in the target) favor bioavailability.

Physicochemical and Pharmacokinetic Properties

• LogP and Solubility : The target compound’s logP is estimated to be moderate (~3.5–4.0) due to fluorine and methoxy groups, compared to higher logP values for chlorinated analogs (e.g., 4.8 for ) .
• Synthetic Accessibility : The target compound’s synthesis likely follows routes similar to (FeCl₃-SiO₂ catalyzed coupling), though yields and purity depend on substituent reactivity .

Q & A

Basic: What synthetic methodologies are recommended for optimizing the yield and purity of this compound?

Answer:
The synthesis can be optimized using catalytic conditions and stepwise purification. For example, p-toluenesulfonic acid (p-TsOH) has been effective in catalyzing cyclization reactions for structurally related thieno[2,3-d]pyrimidines, improving reaction efficiency . Intermediate purification via column chromatography with gradients of ethyl acetate/hexane (e.g., 30–50%) is critical to isolate the target compound from byproducts like unreacted 5-fluoro-2-methoxybenzylpiperazine. Additionally, intermediates such as 4-chloro-5-fluoro-2-(methylsulfanyl)pyrimidine should be handled under inert atmospheres to prevent degradation .

Basic: Which analytical techniques are most reliable for structural characterization?

Answer:
A combination of ¹H/¹³C NMR , X-ray crystallography , and ESI-MS is recommended. For NMR, compare chemical shifts of the piperazine protons (δ 2.5–3.5 ppm) and thieno[2,3-d]pyrimidine aromatic protons (δ 7.0–8.5 ppm) with analogous compounds . Single-crystal X-ray diffraction (as in ) resolves ambiguities in stereochemistry and confirms the spatial orientation of the 4-fluorophenyl and piperazine substituents . High-resolution mass spectrometry (HRMS) with <2 ppm error validates molecular formula .

Advanced: How can structure-activity relationship (SAR) studies be designed to evaluate substituent effects on biological activity?

Answer:
Systematically modify substituents at the 5-position (4-fluorophenyl) and piperazine benzyl group , then assess changes in activity. For example:

• Replace the 5-fluoro group with chlorine or methyl to study halogen/hydrophobic effects.
• Vary the methoxy group on the benzyl moiety (e.g., ethoxy, hydroxy) to probe electronic contributions .
• Use in vitro assays (e.g., antimicrobial IC₅₀) to quantify activity shifts. demonstrates how pyrimidine derivatives with trifluoromethyl groups exhibit enhanced potency due to increased lipophilicity .

Advanced: What protocols are suitable for evaluating this compound’s antimicrobial or anticancer activity?

Answer:

• Antimicrobial testing : Follow CLSI guidelines using broth microdilution (e.g., MIC against S. aureus or C. albicans). reports similar thieno[2,3-d]pyrimidines showing activity at 2–8 µg/mL .
• Anticancer assays : Use MTT or SRB assays on cancer cell lines (e.g., MCF-7, A549). Include a positive control like doxorubicin and measure IC₅₀ values at 48–72 hours .

Advanced: How can computational modeling predict physicochemical properties and target binding?

Answer:

• DFT calculations : Optimize the geometry at the B3LYP/6-31G(d) level to assess electronic properties (e.g., HOMO-LUMO gaps) and solubility .
• Molecular docking : Dock the compound into target proteins (e.g., bacterial dihydrofolate reductase) using AutoDock Vina. Prioritize binding poses with hydrogen bonds to active-site residues (e.g., Asp27, Thr113) .

Advanced: What crystallographic strategies resolve conformational ambiguities in the piperazine-thienopyrimidine core?

Answer:
Grow single crystals via slow evaporation in polar aprotic solvents (e.g., DMSO/water). X-ray data (Cu-Kα radiation, λ = 1.54178 Å) can reveal torsional angles between the piperazine and thienopyrimidine rings. achieved an R-factor of 0.051 using this approach, confirming planar alignment of fluorophenyl groups .

Advanced: How can solubility limitations in aqueous buffers be addressed for in vivo studies?

Answer:

• Use co-solvents like PEG-400 or cyclodextrins (e.g., 10% w/v HP-β-CD) to enhance solubility .
• Design prodrugs by esterifying the methoxy group (e.g., acetyl-protected derivatives) for improved bioavailability .

Advanced: How should contradictory biological activity data between batches be investigated?

Answer:

• Verify purity via HPLC (≥95%) and check for residual solvents (GC-MS). emphasizes rigorous waste separation to avoid cross-contamination .
• Replicate assays with standardized cell lines and controls. If discrepancies persist, analyze stereochemical purity (e.g., chiral HPLC) .

Advanced: What metabolic pathways should be prioritized in pharmacokinetic studies?

Answer:

• Use LC-MS/MS to identify Phase I metabolites (e.g., oxidative N-dealkylation of piperazine) and Phase II glucuronidation. notes that fluorophenyl groups resist rapid oxidation, suggesting hepatic stability .
• Radiolabel the 4-fluorophenyl group (¹⁴C) to track excretion profiles in rodent models.

Advanced: How can derivatives be rationally designed to improve target selectivity?

Answer:

• Introduce polar groups (e.g., sulfonamides) to reduce off-target binding. shows that bis-fluorophenyl derivatives enhance selectivity for kinase targets .
• Apply QSAR models to predict ADMET profiles and prioritize derivatives with logP < 3 and PSA > 60 Ų .